4-(1H-benzimidazol-2-yl)-1-(3-hydroxypropyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-yl)-1-(3-hydroxypropyl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C14H16N4O2/c15-13-12(11(20)8-18(13)6-3-7-19)14-16-9-4-1-2-5-10(9)17-14/h1-2,4-5,15,19-20H,3,6-8H2,(H,16,17)
• InChI Key: KYQSLSFBNAMAHK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1CCCO)C2=NC3=CC=CC=C3N2)O

Description

This compound features a benzimidazole moiety fused to a pyrrole ring system. The benzimidazole group (C₇H₆N₂) is attached at the 4-position of the pyrrole core, while the 1-position is substituted with a 3-hydroxypropyl chain (-CH₂CH₂CH₂OH). The 5-imino group (NH) and 3-hydroxyl (-OH) contribute to its hydrogen-bonding capacity. Benzimidazole derivatives are widely studied for their biological activity, including antimicrobial and kinase inhibitory properties, though specific data for this compound remain unexplored in the provided sources .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to two analogs from the ChemicalRegister database, differing primarily in their nitrogen-bound substituents and electronic profiles:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	H-Bond Donors	H-Bond Acceptors
Target: 4-(1H-Benzimidazol-2-yl)-1-(3-hydroxypropyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol	C₁₃H₁₅N₃O₂*	~261.3*	3-Hydroxypropyl	3	4
: 4-(1H-Benzimidazol-2-yl)-1-(3-butoxypropyl)-5-imino-2H-pyrrol-3-ol	C₁₈H₂₄N₄O₂	328.4	3-Butoxypropyl (-OCH₂CH₂CH₂CH₃)	3	4
: 4-(1H-Benzimidazol-2-yl)-1-[2-(3,4-dimethoxyphenyl)ethyl]-5-imino-2H-pyrrol-3-ol	C₂₁H₂₂N₄O₃	378.4	3,4-Dimethoxyphenethyl	3	5

*Inferred values based on structural analysis.

Key Differences:

Substituent Effects: The 3-hydroxypropyl group in the target compound enhances polarity and aqueous solubility compared to the 3-butoxypropyl () and 3,4-dimethoxyphenethyl () groups, which introduce lipophilicity.

Hydrogen-Bonding Capacity: All three compounds share three H-bond donors (two -OH groups from the pyrrol-3-ol and benzimidazole, one -NH from the imino group). The target compound and have four H-bond acceptors, while has five due to additional methoxy oxygen atoms.

Molecular Weight and Bioavailability :

• The target compound’s lower molecular weight (~261.3 g/mol) suggests better membrane permeability than (328.4 g/mol) and (378.4 g/mol), aligning with Lipinski’s "Rule of Five" guidelines for drug-likeness.

Computational Insights and Research Implications

For example:

• Electrostatic Potential (ESP) Maps: The 3-hydroxypropyl group likely creates a polarized region, enhancing solubility and interaction with charged biological targets.
• LogP Prediction : The hydroxypropyl substituent may reduce logP (hydrophobicity) compared to and , impacting absorption and distribution.

Further studies using quantum chemical analysis (e.g., density functional theory) could elucidate charge distribution and reactivity differences among these analogs .